UMB-32

• CAS No.: 1635437-39-6
• Product Name: UMB-32
• Molecular Formula: C21H23N5O
• Molecular Weight: 361.44
• IUPAC Name: N-tert-butyl-2-[4-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]imidazo[1,2-a]pyrazin-3-amine
• Standard InChI: InChI=1S/C21H23N5O/c1-13-18(14(2)27-25-13)15-6-8-16(9-7-15)19-20(24-21(3,4)5)26-11-10-22-12-17(26)23-19/h6-12,24H,1-5H3
• Standard InChIKey: YXPVTKHEWGXKEY-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C)C2=CC=C(C=C2)C3=C(N4C=CN=CC4=N3)NC(C)(C)C
• Appearance: Solid powder
• Description: UMB-32 is a potent and selective inhibitor of BRD4.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: UMB-32; UMB 32; UMB32
• Reference: 1: Huang H, Liu S, Jean M, Simpson S, Huang H, Merkley M, Hayashi T, Kong W, Rodríguez-Sánchez I, Zhang X, Yosief HO, Miao H, Que J, Kobie JJ, Bradner J, Santoso NG, Zhang W, Zhu J. A Novel Bromodomain Inhibitor Reverses HIV-1 Latency through Specific Binding with BRD4 to Promote Tat and P-TEFb Association. Front Microbiol. 2017 Jun 7;8:1035. doi: 10.3389/fmicb.2017.01035. eCollection 2017. PubMed PMID: 28638377; PubMed Central PMCID: PMC5461361.; 2: McKeown MR, Shaw DL, Fu H, Liu S, Xu X, Marineau JJ, Huang Y, Zhang X, Buckley DL, Kadam A, Zhang Z, Blacklow SC, Qi J, Zhang W, Bradner JE. Biased multicomponent reactions to develop novel bromodomain inhibitors. J Med Chem. 2014 Nov 13;57(21):9019-27. doi: 10.1021/jm501120z. Epub 2014 Oct 31. PubMed PMID: 25314271; PubMed Central PMCID: PMC4234447.
• PubChem Compound: 86208116
• Last Modified: Nov 11 2021